Cas no 96417-50-4 (ethyl 4-phenylbut-2-ynoate)

• Product Name: ethyl 4-phenylbut-2-ynoate
• CAS No: 96417-50-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 4667733
• PubChem ID: 10607640
• Update Time: 2025-05-20

ethyl 4-phenylbut-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-phenylbut-2-ynoate

• Inchi： 1S/C12H12O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,9H2,1H3
• InChI Key： FTCCQRCYCSPLDX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 4-phenylbut-2-ynoate

Ethyl 4-phenylbut-2-ynoate and Its Significance in Modern Chemical Research

Ethyl 4-phenylbut-2-ynoate, with the CAS number 96417-50-4, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its phenyl-substituted butynoate backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex organic compounds, particularly those with pharmaceutical relevance.

The chemical structure of ethyl 4-phenylbut-2-ynoate consists of a butynoic acid moiety esterified with ethanol, with a phenyl group attached to the fourth carbon of the butene chain. This arrangement imparts distinct reactivity and electronic properties, making it a useful building block in various chemical transformations. The presence of both a triple bond and an ester group allows for diverse functionalization strategies, which are exploited in synthetic protocols across multiple disciplines.

In recent years, the compound has been explored for its potential applications in medicinal chemistry. The phenyl group, known for its ability to modulate biological activity, has been incorporated into various pharmacophores. Researchers have been particularly interested in leveraging the reactivity of the triple bond for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions often involve palladium-catalyzed processes, enabling the formation of carbon-carbon bonds with high precision and yield.

One of the most compelling aspects of ethyl 4-phenylbut-2-ynoate is its utility as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its role in generating derivatives with antimicrobial and anti-inflammatory properties. The ester functionality can be hydrolyzed or converted into other derivatives, allowing for further customization to meet specific pharmacological requirements. Such flexibility makes it an attractive candidate for high-throughput screening programs aimed at identifying novel therapeutic agents.

The compound's significance extends beyond pharmaceutical applications into materials science. Its conjugated system and aromaticity contribute to its electronic properties, making it a candidate for use in organic electronics and photovoltaic devices. Researchers have investigated its potential as a monomer or intermediate in the synthesis of polymers with tailored optical and electronic characteristics. These advancements highlight the broad utility of ethyl 4-phenylbut-2-ynoate across different scientific domains.

Recent advances in synthetic methodologies have further enhanced the appeal of ethyl 4-phenylbut-2-ynoate. The development of more efficient catalytic systems has enabled cleaner and more sustainable routes to this compound, reducing waste and improving yields. Such innovations align with global efforts to promote green chemistry principles, ensuring that chemical synthesis becomes increasingly environmentally friendly without compromising on performance.

TheCAS number 96417-50-4 serves as a critical identifier for researchers seeking this compound. It ensures accurate documentation and retrieval of relevant data, facilitating collaboration and knowledge sharing within the scientific community. As research continues to uncover new applications for ethyl 4-phenylbut-2-ynoate, its importance as a reference compound is likely to grow.

In conclusion, ethyl 4-phenylbut-2-ynoate represents a fascinating compound with wide-ranging applications in chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it indispensable for researchers aiming to create novel molecules with biological activity or advanced material properties. As scientific understanding progresses, it is anticipated that this compound will continue to play a pivotal role in driving innovation across multiple disciplines.